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Compound of Interest

4-Bromo-5-chloro-2-
Compound Name:
fluorobenzaldehyde

Cat. No.: B2531836

An In-depth Technical Guide to the Safe Handling of 4-Bromo-5-chloro-2-
fluorobenzaldehyde

Disclaimer: As of the compilation of this guide, a specific, verified Safety Data Sheet (SDS) for
the exact isomer 4-Bromo-5-chloro-2-fluorobenzaldehyde was not publicly available. The
following safety and handling protocols have been synthesized with scientific expertise based
on data from closely related structural analogs, including other isomers and substituted
benzaldehydes. Researchers must always perform their own risk assessment based on the
specific quantities and experimental conditions in use.

Chemical Identification and Core Properties

4-Bromo-5-chloro-2-fluorobenzaldehyde is a halogenated aromatic aldehyde, a class of
compounds frequently used as versatile intermediates in organic synthesis, particularly in the
development of pharmaceuticals and agrochemicals.[1] Its utility stems from the distinct
reactivity imparted by the electron-withdrawing aldehyde group and the specific arrangement of
its halogen substituents, which provide multiple sites for further functionalization in complex
molecule synthesis.[1][2]

The precise positioning of bromine, chlorine, and fluorine atoms influences the compound's
reactivity, making it a valuable building block for creating diverse molecular architectures
through reactions like cross-coupling, nucleophilic additions, oxidations, and reductions.[1]
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Table 1: Chemical Identity and Physical Properties

Identifier Value Source

] 4-Bromo-5-chloro-2-
Chemical Name N/A
fluorobenzaldehyde

s 5-Bromo-4-chloro-2- BIATE]
nonyms
ynony fluorobenzaldehyde

1781052-25-2 (for 5-bromo-4-
CAS Number _ [4]
chloro isomer)

Molecular Formula C7HsBrCIFO [6]

Molecular Weight 237.45 g/mol [6]

| Physical Form | Solid [[6][7] |

Note: Data presented is for structurally similar isomers and should be considered
representative.

Comprehensive Hazard Assessment (GHS)

Based on data from analogous compounds, 4-Bromo-5-chloro-2-fluorobenzaldehyde is
classified as a hazardous substance. The primary hazards are associated with its irritant
properties and potential for acute toxicity.[8][9] The aldehyde functional group can react with
biological macromolecules, and halogenated aromatic compounds are often skin and
respiratory irritants.

Table 2: GHS Hazard Classification Summary | Hazard Class | Hazard Code | Pictogram |
Signal Word | Hazard Statement | | :--- | :--- | :--- | :--- | :--- | | Acute Toxicity, Oral (Harmful) |
H302 |

walt text
| Warning | Harmful if swallowed.[8] | | Skin Irritation | H315 |

laalt text
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| Warning | Causes skin irritation.[9][10] | | Serious Eye Irritation | H319 |
walt text

| Warning | Causes serious eye irritation.[9][10] | | Specific Target Organ Toxicity (Single
Exposure) | H335 |

lsalt text

| Warning | May cause respiratory irritation.[9][10] |

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is critical. The primary control measure is to
minimize the generation of airborne dust or vapors, followed by the mandatory use of
appropriate PPE.

Engineering Controls

e Chemical Fume Hood: All handling of 4-Bromo-5-chloro-2-fluorobenzaldehyde, including
weighing, transferring, and use in reactions, must be conducted inside a certified chemical
fume hood.[11] This is the most crucial engineering control, as it protects the user from
inhaling fine dust particles or potential vapors.[9]

e Ventilation: The laboratory should have adequate general exhaust ventilation to prevent the
accumulation of contaminants in the ambient air.[3]

Personal Protective Equipment (PPE)

The selection of PPE is based on preventing all routes of exposure: inhalation, skin contact,
and eye contact.

o Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or OSHA 29
CFR 1910.133 (US) standards are mandatory.[8][12] When handling larger quantities (>259)
or when there is a risk of splashing, a full-face shield should be worn in addition to goggles.

[8]
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» Hand Protection: Wear chemically resistant, impervious gloves such as nitrile rubber.[13] It is
critical to inspect gloves for any signs of degradation or puncture before use and to change
them immediately if contamination is suspected. Always wash hands thoroughly with soap
and water after removing gloves.[3]

o Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk
of contamination, a chemically resistant apron or coveralls should be used.[13] Ensure all
skin is covered. Safety shoes are also recommended.[8]

e Respiratory Protection: Under normal conditions of use within a chemical fume hood,
respiratory protection is not typically required. However, in the event of a ventilation failure or
a large spill, a full-face respirator with appropriate cartridges should be used by emergency
response personnel.[12]

Safe Handling, Storage, and Incompatibility
Protocols for Safe Handling

Adherence to strict handling protocols is essential for preventing exposure and ensuring
experimental integrity.

e Avoid Dust Formation: As a solid, the primary handling hazard is the inhalation of fine dust.
Use weighing paper or a spatula to transfer the material carefully. Avoid any actions that
could cause the powder to become airborne.

 Inert Atmosphere: Some benzaldehydes can be sensitive to air and may oxidize over time.
[11][14] For long-term storage or sensitive reactions, storing and handling the compound
under an inert atmosphere (e.g., nitrogen or argon) is recommended.[14]

« Ignition Sources: Keep the compound away from heat, sparks, open flames, and hot
surfaces.[11][14] While not highly flammable, fine dust dispersed in air can form a
combustible mixture.[11]

» Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is handled,
stored, or used.[8][11] Wash hands and face thoroughly after handling and before any
breaks. Contaminated work clothing should not be allowed out of the workplace and should
be laundered separately.[3]
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Conditions for Safe Storage

Proper storage is critical for maintaining the chemical's purity and for safety.
o Container: Keep the container tightly closed and securely sealed when not in use.[3][9]
e Location: Store in a cool, dry, and well-ventilated area.[3][8]

e Incompatible Materials: Store away from strong oxidizing agents and strong bases, as these
can trigger vigorous or exothermic reactions.[8][15] Also, avoid storage near water or
moisture, as some related compounds can be moisture-sensitive.[16]

First Aid and Emergency Procedures

Immediate and appropriate first aid can significantly reduce the severity of an exposure. Always
seek medical advice following any exposure.[8][9]

 Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable
for breathing.[8][9] If the person is not breathing, give artificial respiration. Seek immediate
medical attention.[8]

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[8][9] If skin irritation occurs, seek
immediate medical advice.[9]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do. Continue rinsing.[9] It is imperative to get immediate medical attention from an
ophthalmologist.

 Ingestion: Do NOT induce vomiting.[8][16] Rinse the mouth thoroughly with water.[8] Never
give anything by mouth to an unconscious person.[16] Call a poison center or doctor
immediately.

Accidental Release and Spill Management

A systematic approach is required to manage spills safely, protecting both personnel and the
environment.
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Workflow for Spill Response
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Caption: Logical workflow for managing an accidental chemical spill.
Step-by-Step Spill Protocol:

e Evacuate and Ventilate: Evacuate unnecessary personnel from the area.[8] Ensure the area
is well-ventilated, preferably within a fume hood.

o Wear Protective Equipment: Before approaching the spill, don the appropriate PPE as
described in Section 3.2.

o Containment: Prevent further spread of the spill. For solid spills, avoid creating dust.

o Cleanup: Carefully sweep up the solid material and place it into a suitable, clearly labeled
container for chemical waste.[11] Do not add water to the spill site. Avoid generating dust.

e Final Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the containerized waste and any contaminated cleaning materials as
hazardous waste according to institutional and local regulations.[9][11]

Disposal Considerations
This material must be treated as hazardous waste.

o Method: Disposal should be carried out by a licensed professional waste disposal service.
The recommended method is removal to an authorized incinerator equipped with an
afterburner and scrubber.[8]

¢ Prohibition: Do not dispose of this chemical down the drain or into the environment.

o Containers: Handle uncleaned, empty containers in the same manner as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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